Cas no 35805-98-2 (S-[2-(4-phenylpiperazin-1-yl)ethyl] 10H-pyrido[3,2-b][1,4]benzothiazine-10-carbothioate)

• Product Name: S-[2-(4-phenylpiperazin-1-yl)ethyl] 10H-pyrido[3,2-b][1,4]benzothiazine-10-carbothioate
• CAS No: 35805-98-2
• MF: C₂₄H₂₄N₄OS₂
• MW: 448.603562355042
• CID: 1477476
• PubChem ID: 215504
• Update Time: 2025-04-21

S-[2-(4-phenylpiperazin-1-yl)ethyl] 10H-pyrido[3,2-b][1,4]benzothiazine-10-carbothioate Chemical and Physical Properties

Names and Identifiers

• S-[2-(4-phenylpiperazin-1-yl)ethyl] 10H-pyrido[3,2-b][1,4]benzothiazine-10-carbothioate
• S-[2-(4-phenylpiperazin-1-yl)ethyl] pyrido[3,2-b][1,4]benzothiazine-10-carbothioate
• BRN 1051573
• 10H-Pyrido(3,2-b)(1,4)benzothiazine-10-carbothioic acid, S-(2-(4-phenyl-1-piperazinyl)ethyl) ester
• 35805-98-2
• S-(2-(4-Phenyl-1-piperazinyl)ethyl) 10H-pyrido(3,2-b)(1,4)benzothiazine-10-carbothioate
• DTXSID90189338

• Inchi： 1S/C24H24N4OS2/c29-24(28-20-9-4-5-10-21(20)31-22-11-6-12-25-23(22)28)30-18-17-26-13-15-27(16-14-26)19-7-2-1-3-8-19/h1-12H,13-18H2
• InChI Key： LKBRXHQWCMOJHJ-UHFFFAOYSA-N
• SMILES： S(C(N1C2=C(C=CC=N2)SC2C=CC=CC1=2)=O)CCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 448.13942
• Monoisotopic Mass: 448.13915375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 39.68